N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide

• Molecular Formula: C15H10BrIN2O2
• Molecular Weight: 457.06 g/mol
• IUPAC Name: N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide
• InChI: InChI=1S/C15H10BrIN2O2/c1-8(20)18-10-3-5-14-13(7-10)19-15(21-14)11-6-9(17)2-4-12(11)16/h2-7H,1H3,(H,18,20)
• InChI Key: HWKYAUWZLFMCCU-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)I)Br

Description

N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide, also known as BIBX1382, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzoxazole derivatives, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide involves the inhibition of EGFR activity. This compound binds to the ATP-binding site of EGFR and prevents the activation of downstream signaling pathways. This leads to the suppression of cell proliferation and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide have been extensively studied. This compound has been shown to inhibit the growth of various types of cancer cells, including lung cancer, breast cancer, and prostate cancer. In addition, it has been shown to enhance the radiosensitivity of cancer cells, making them more susceptible to radiation therapy. N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide in lab experiments is its specificity for EGFR. This compound selectively inhibits EGFR activity, which makes it a useful tool for studying the role of EGFR in cancer and other diseases. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide. One direction is to investigate the use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to study the potential therapeutic applications of this compound in other diseases, such as inflammatory disorders and neurodegenerative diseases. In addition, further research is needed to optimize the synthesis and formulation of this compound to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide involves the reaction of 2-bromo-5-iodophenol with 2-aminoacetophenone in the presence of a base. The reaction is carried out in a solvent such as ethanol or dimethylformamide, and the product is obtained by filtration and purification.

Scientific Research Applications

N-[2-(2-bromo-5-iodophenyl)-1,3-benzoxazol-5-yl]acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. This compound has been shown to inhibit the activity of epidermal growth factor receptor (EGFR), which is overexpressed in many types of cancer. Inhibition of EGFR activity leads to the suppression of cell proliferation and the induction of apoptosis in cancer cells.